Cas no 1040331-55-2 ((+/-)-2-(TRIFLUOROMETHYL)AZETIDINE)

(+/-)-2-(TRIFLUOROMETHYL)AZETIDINE is a versatile heterocyclic compound with a high degree of chirality. It offers exceptional stability and is highly reactive, making it ideal for synthesizing enantiomerically pure compounds. Its trifluoromethyl group imparts resistance to nucleophilic substitution, enhancing selectivity in organic synthesis. The compound's structural integrity and reactivity make it a valuable building block in the creation of pharmaceuticals and fine chemicals.

(+/-)-2-(TRIFLUOROMETHYL)AZETIDINE structure

1040331-55-2 structure

Product Name:(+/-)-2-(TRIFLUOROMETHYL)AZETIDINE

CAS No:1040331-55-2

MF:C₄H₆F₃N

MW:125.092351436615

MDL:MFCD11042768

CID:1015784

PubChem ID:45282362

Update Time:2025-07-14

(+/-)-2-(TRIFLUOROMETHYL)AZETIDINE Chemical and Physical Properties

Names and Identifiers

- (+/-)-2-(TRIFLUOROMETHYL)AZETIDINE
- 2-(Trifluoromethyl)azetidine
- 2-Trifluoromethyl-azetidine
- (+/-)-2-(TRIFLUOROMETHYL)AZETIDINE97%
- LIIQGGQFRCUFCZ-UHFFFAOYSA-N
- SCHEMBL17673530
- AT23395
- SB31993
- AKOS005255649
- CS-0056963
- EN300-90869
- 1040331-55-2
- SB31994
- MDL： MFCD11042768
- Inchi： 1S/C4H6F3N/c5-4(6,7)3-1-2-8-3/h3,8H,1-2H2
- InChI Key： LIIQGGQFRCUFCZ-UHFFFAOYSA-N
- SMILES： FC(C1CCN1)(F)F

Computed Properties

Exact Mass: 125.04523368g/mol
Monoisotopic Mass: 125.04523368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 87.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 12Å²

(+/-)-2-(TRIFLUOROMETHYL)AZETIDINE Pricemore >>

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